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Compound of Interest

Compound Name: 3,4-Dibromo-5-fluorobenzonitrile
CAS No.: 1803777-02-7
Cat. No.: B1409967

Get Quote

Part 1: Chemical Profile & Specifications

Compound ldentity: 3,4-Dibromo-5-fluorobenzonitrile CAS Registry Number: 1803777-02-7
Molecular Formula: C7H2Br2FN Molecular Weight: 278.91 g/mol [1][2][3]

Structural Analysis & Reactivity

This compound represents a highly functionalized benzene scaffold ("dense functionalization™).
[3] Its value in drug discovery lies in the orthogonal reactivity of its substituents, allowing for
sequential, regioselective modifications.
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Substituent Position Electronic Effect Reactivity Profile

Directs nucleophiles;
o Strong EWG (Electron
Nitrile (-CN) C1 precursor to

Withdrawing Group) ] )
amines/acids.[1][2][3]

Secondary Coupling
Site: Sterically
Bromine (-Br) C3 Weak Deactivator crowded; less
electron-deficient than
ca.[1][2][3]

Primary Coupling Site:
Para to -CN.[1][2][3]
Bromine (-Br) C4 Weak Deactivator Highly activated for
Pd-catalyzed oxidative
addition.[1][2][3]

Metabolic Blocker:
Modulates pKa and
Fluorine (-F) C5 Inductive EWG lipophilicity; generally

stable to substitution.

[2](3]

Part 2: Market Analysis - Suppliers & Pricing[1][2][3]

[4]
Supply Chain Status: "Make-to-Order"

Unlike its mono-bromo analogs (e.g., 3-bromo-5-fluorobenzonitrile), the 3,4-dibromo variant is a
Tier 3 Specialty Chemical.[1][2][3] It is rarely held in bulk stock (kg scale) and is typically
synthesized on demand or held in milligram libraries.[3]

Verified Suppliers & Aggregators

Note: Availability fluctuates daily.[3] Direct inquiry is required for current stock.
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Representative

Supplier Tier Typical Pack Size Lead Time
Vendors
Primary BLD Pharm (Cat#
100mg - 5g 1-2 Weeks (Global)
Manufacturers BD557568)
ChemicalBook, ] ]
Catalog Aggregators Variable Varies by source
eMolecules
) Wuxi AppTec,
Custom Synthesis ) >10g 4-8 Weeks
Enamine

Price Estimation (Q1 2025 Market Data)

Pricing for this scaffold is non-linear due to the difficulty of regioselective dibromination.[3]
e Research Scale (100 mg - 1 g): High cost per gram due to handling/QC overhead.[2][3]
o Est. Price:$150 - $300 USD / gram[1][2][3]
o Pilot Scale (10 g - 50 g): Significant economy of scale.[2][3]
o Est. Price:$80 - $120 USD / gram[1][2][3]

o Strategic Advice: If your protocol allows, screen the cheaper 3-bromo-5-fluorobenzonitrile
(~$15/9) first to validate the core scaffold before investing in the dibromo variant.[1][3]

Part 3: Technical Application & Workflows
Chemoselectivity in Cross-Coupling

The critical challenge when using 3,4-Dibromo-5-fluorobenzonitrile is controlling which
bromine reacts first.[1][2][3]

¢ Hypothesis: The C4-Bromine is electronically activated by the para-nitrile group, making it
more susceptible to oxidative addition by Palladium(0) than the C3-Bromine (which is meta
to the nitrile).[1][2][3]

Experimental Workflow: Sequential Functionalization
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The following diagram illustrates a logic-gated synthesis pathway to utilize this scaffold
effectively.

Starting Material
3,4-Dibromo-5-fluorobenzonitrile

Target Transformation?

Carbon-Carbon Bond Formation

Functional Group Interconversion

Path A: C4-Selective Coupling Path B: Nitrile Hydrolysis
(Suzuki-Miyaura) (Acid/Base)

l

Reagents: Ar-B(OH)2, Pd(PPh3)4
Na2CO3, Toluene/H20, 80°C

Selective C4 Substitution
(Electronic Activation)

Intermediate A
4-Aryl-3-bromo-5-fluorobenzonitrile

Forcing Conditions

Reagents: R-B(OH)2 (2nd equiv)
Pd(dppf)CI2, K3PO4, 100°C

Final Scaffold

3,4-Diaryl-5-fluorobenzonitrile

Click to download full resolution via product page

Figure 1: Sequential cross-coupling strategy leveraging the electronic differentiation between
C3 and C4 bromines.
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Quality Control & Handling Protocol

To ensure "Trustworthiness" in your data, incoming batches must be validated. The density of
halogens can lead to isotopic pattern confusion in Mass Spectrometry.[3]

Standard Operating Procedure (SOP) for QC.:

o Appearance Check: Pure halogenated benzonitriles are typically white to off-white crystalline
solids.[1][2][3] Yellowing indicates oxidation or amine impurities.[3]

e 1H NMR (DMSO-d6):
o Expect two distinct aromatic doublets (or a singlet/doublet pair depending on F-coupling).
o Key Diagnostic: Look for the Fluorine-Hydrogen coupling constants (
).[3]
e LC-MS Validation:
o Do not rely solely on molecular ion peak.[3]
o Isotope Pattern: For a dibromo compound (

), the mass spectrum must show a 1:2:1 ratio for
, and
peaks.
o Failure Mode: A 1:1 ratio indicates mono-bromo impurity (incomplete bromination during

synthesis).[1][2][3]

References

e ChemicalBook.3,4-Dibromo-5-fluorobenzonitrile Product Profile & CAS 1803777-02-7
Verification.
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o BLD Pharm.Catalog Entry for 3,4-Dibromo-5-fluorobenzonitrile (Cat# BD557568). [1][2][3]

e PubChem.3-Bromo-5-fluorobenzonitrile Compound Summary (Analog Reference for
Safety/Handling). [1][2][3]

 MDPI Molecules.Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-
Hydroxy-Furan-2(5H)-One Derivatives (Reference for biological activity of dibromo-
scaffolds). [1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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